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Compound of Interest

Compound Name: Antimony Trisulfide

cat. No.: B7820761

Proper disposal of antimony trisulfide is crucial for laboratory safety and environmental
protection. Antimony and its compounds are classified as hazardous, requiring strict adherence
to disposal protocols to minimize risks to human health and the environment.[1] This guide
provides essential procedural information for the proper handling and disposal of antimony
trisulfide waste.

Immediate Safety and Logistical Information

Before handling antimony trisulfide, it is imperative to be familiar with the necessary safety
precautions.

Personal Protective Equipment (PPE):
o Eye Protection: Always wear approved safety glasses with side shields or safety goggles.[2]

» Skin Protection: Use chemical-resistant gloves and protective clothing to prevent skin
contact.[2][3]

o Respiratory Protection: In case of dust formation, use a NIOSH/MSHA approved respirator
with a particulate filter.[2][4][5]

Handling and Storage:
o Handle the substance in a well-ventilated area, preferably within a chemical fume hood.[2][6]

» Avoid actions that generate dust.[3][4][6]
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e Store in a cool, dry place in a tightly sealed container, away from incompatible materials like
strong oxidizing agents and acids.[6][7] Contact with strong acids can produce toxic
hydrogen sulfide gas.[2][4]

e Do not eat, drink, or smoke in areas where antimony trisulfide is handled.[4]
e Ensure that eyewash stations and safety showers are readily accessible.[3][5]

Operational and Disposal Plan

Antimony trisulfide waste is considered hazardous and must be disposed of according to
local, state, and federal regulations.[2][8][9][10] Do not dispose of this material down the drain
or in regular trash.[4][9]

Step-by-Step Disposal Protocol:
» Waste Collection:

o Carefully place all antimony trisulfide waste, including contaminated materials like
gloves and wipes, into a designated, compatible, and sealable container.[6][11]

o For spills, do not dry sweep.[4] Moisten the spilled material with water first or use a HEPA-
filtered vacuum to clean up the spill.[9]

o Cover fine powder spills with dry sodium carbonate or dolomite to reduce dust formation
before sweeping up the mixture.[2]

o Collect the contained material and place it into a suitable disposal container.[6]
» Container Labeling:
o Clearly label the waste container as "Hazardous Waste: Antimony Trisulfide."

o Include the date of accumulation and any other information required by your institution's
Environmental Health and Safety (EHS) department.

o Storage Pending Disposal:
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o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

o The storage area should be clearly marked as a hazardous waste accumulation point.

» Final Disposal:

o Contact your institution's EHS or a licensed hazardous waste disposal contractor to
arrange for pickup and proper disposal.[11]

o Provide the disposal contractor with the Safety Data Sheet (SDS) for antimony trisulfide.

o This material and its container must be disposed of as hazardous waste, often at an
authorized landfill or licensed waste disposal site.[8][11]

Regulatory Data

The following table summarizes key regulatory and safety data for antimony trisulfide.

Data Point Value Reference

UN Number UN1549 [2][8]

ANTIMONY COMPOUND,
Proper Shipping Name INORGANIC, SOLID, N.O.S. [8]

(contains antimony trisulfide)

Hazard Class 6.1 (Toxic) [2][8]
Packing Group 1] [2][8]
OSHA PEL (as Sb) 0.5 mg/m3 (8-hr TWA) [9][12]
NIOSH REL (as Shb) 0.5 mg/m3 (10-hr TWA) [91[12]
ACGIH TLV (as Sbh) 0.5 mg/m3 (8-hr TWA) [9]

o Classified as "heavy metal" in
EU Waste Classification [13]
hazardous waste

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1BQ_ANTIMONY%20SULFIDE,%20(SB2S3)_SDS-US_English.pdf
https://www.benchchem.com/product/b7820761?utm_src=pdf-body
https://chemstock.ae/wp-content/uploads/2019/05/msds/36019MSDS.pdf
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1BQ_ANTIMONY%20SULFIDE,%20(SB2S3)_SDS-US_English.pdf
https://www.benchchem.com/product/b7820761?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2021/06/1138.antimony-iii-sulfide.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/36019MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/36019MSDS.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1138.antimony-iii-sulfide.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/36019MSDS.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1138.antimony-iii-sulfide.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/36019MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.antimony.com/regulations-compliance/workplace-restrictions/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.antimony.com/regulations-compliance/workplace-restrictions/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.antimony.com/regulations-compliance/waste-and-environmental-restrictions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
antimony trisulfide waste in a laboratory setting.

Antimony Trisulfide
Waste Generated

Step 1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

Step 2: Collect Waste in a
Designated, Labeled Container

Step 3: Securely Seal the
Waste Container

Step 4: Store in a Designated
Hazardous Waste Accumulation Area

Step 5: Contact EHS for
Waste Pickup and Disposal

Disposal Complete

Click to download full resolution via product page
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Caption: Workflow for the routine disposal of Antimony Trisulfide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7820761?utm_src=pdf-body
https://www.benchchem.com/product/b7820761?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_Antimony_Hydroxide_A_Guide_for_Laboratory_Professionals.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1138.antimony-iii-sulfide.pdf
https://antimuan.com/data/OA_Antimony_MSDS_en.PDF
http://cdn.inoxia.co.uk/documents/product-documents/Antimony-Trisulphide-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC223595000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/81769.pdf
https://mubychem.com/antimonytrisulfidemanufacturers.html
https://chemstock.ae/wp-content/uploads/2019/05/msds/36019MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.carlroth.com/medias/SDB-9258-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDM2NDV8YXBwbGljYXRpb24vcGRmfGFHVXhMMmhsWlM4NU1UYzRORE15T0RNeE5URTRMMU5FUWw4NU1qVTRYMGRDWDBWT0xuQmtaZ3xiMzUxYzJlOTJiZGY3NzM0MzU1MGFkODFjYzU1NTMzYzRiMjYyOWY3YzIwOThkY2VmMTc1MDBlMjIwNzUwZGM2
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1BQ_ANTIMONY%20SULFIDE,%20(SB2S3)_SDS-US_English.pdf
https://www.antimony.com/regulations-compliance/workplace-restrictions/
https://www.antimony.com/regulations-compliance/waste-and-environmental-restrictions/
https://www.benchchem.com/product/b7820761#antimony-trisulfide-proper-disposal-procedures
https://www.benchchem.com/product/b7820761#antimony-trisulfide-proper-disposal-procedures
https://www.benchchem.com/product/b7820761#antimony-trisulfide-proper-disposal-procedures
https://www.benchchem.com/product/b7820761#antimony-trisulfide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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